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Introduction
Dasa-58 is a potent and specific small-molecule activator of the M2 isoform of pyruvate kinase

(PKM2).[1][2][3] PKM2 is a key enzyme in glycolysis that is frequently overexpressed in cancer

cells and plays a crucial role in regulating cancer cell metabolism and proliferation. In its less

active dimeric form, PKM2 diverts glucose metabolites towards anabolic processes, supporting

tumor growth. Dasa-58 promotes the formation of the more active tetrameric form of PKM2,

thereby redirecting metabolic flux towards ATP production and away from biosynthesis.[4][5][6]

This modulation of cancer metabolism makes Dasa-58 a valuable tool for in vitro research and

a potential therapeutic agent.

These application notes provide detailed protocols for utilizing Dasa-58 in in vitro cell culture

experiments to investigate its effects on cell metabolism, signaling, and viability.

Mechanism of Action
Dasa-58 functions as an allosteric activator of PKM2.[2] It binds to a site distinct from the

substrate-binding pocket, inducing a conformational change that favors the stable, highly active
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tetrameric state of the enzyme.[4][5] This activation of PKM2 has several downstream

consequences:

Inhibition of HIF-1α and IL-1β: In macrophages, Dasa-58 has been shown to inhibit the

lipopolysaccharide (LPS)-induced expression of Hypoxia-Inducible Factor-1α (HIF-1α) and

Interleukin-1β (IL-1β).[1][7]

Metabolic Reprogramming: By enhancing pyruvate kinase activity, Dasa-58 can lead to a

decrease in the levels of glycolytic intermediates that feed into anabolic pathways.[2] This

can also lead to a reduction in lactate production and an increase in oxygen consumption in

some cancer cell lines.[6]

Impairment of EMT: In prostate cancer cells, Dasa-58 has been demonstrated to impair the

stromal-induced epithelial-mesenchymal transition (EMT) program by preventing the nuclear

translocation of PKM2 and its interaction with HIF-1α.[1][7]
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Parameter Value Cell Line/System Reference

AC50 (for

recombinant PKM2)
38 nM

Recombinant Human

PKM2
[3][4]

AC90 (for

recombinant PKM2)
680 nM

Recombinant Human

PKM2
[3][4]

EC50 (for PKM2

activation in cells)
19.6 µM A549 cells [3]

Effective

Concentration (Breast

Cancer Cells)

15 µM, 30 µM, 60 µM

MDA-MB-231, MDA-

MB-468, HCC-1443,

T47-D, MCF7

[2]

Effective

Concentration

(Prostate Cancer

Cells)

40 µM PC3 [1]

IC50 (Compound 3k -

a PKM2 inhibitor for

comparison)

10.5 ± 5.8 µM to 23.6

± 7.7 µM

Head and Neck

Squamous Cell

Carcinoma (HNSCC)

cell lines

[6]

Experimental Protocols
Preparation of Dasa-58 Stock Solution
Materials:

Dasa-58 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Procedure:

Dasa-58 is soluble in DMSO.[1] To prepare a high-concentration stock solution (e.g., 10-50

mM), dissolve the Dasa-58 powder in fresh, anhydrous DMSO. For example, to make a 10
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mM stock solution, dissolve 4.54 mg of Dasa-58 (Molecular Weight: 453.53 g/mol ) in 1 mL

of DMSO.

Vortex briefly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage or -80°C for long-term storage.

Cell Culture and Treatment
Materials:

Cancer cell line of interest (e.g., A549, H1299, PC3, MDA-MB-231)

Appropriate cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine

serum (FBS) and antibiotics.

Dasa-58 stock solution

Procedure:

Culture cells in a humidified incubator at 37°C with 5% CO2.

Seed cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them

to adhere overnight.

The next day, dilute the Dasa-58 stock solution to the desired final concentration in fresh

culture medium. A typical concentration range for in vitro experiments is 10-60 µM.[2]

Remove the old medium from the cells and replace it with the medium containing Dasa-58.

Include a vehicle control group treated with the same concentration of DMSO as the highest

concentration of Dasa-58 used.

Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).[2]

Pyruvate Kinase (PK) Activity Assay
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This assay measures the enzymatic activity of PKM2 in cell lysates.

Materials:

Treated and control cells

Lysis buffer (e.g., RIPA buffer)

Pyruvate Kinase Activity Assay Kit (commercially available)

Bradford assay reagent for protein quantification

Procedure:

After treatment with Dasa-58, wash the cells with ice-cold PBS.

Lyse the cells in lysis buffer and collect the cell lysates.

Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of each lysate using the Bradford assay.

Follow the manufacturer's instructions for the Pyruvate Kinase Activity Assay Kit. This

typically involves adding a specific amount of protein lysate to a reaction mixture containing

phosphoenolpyruvate (PEP) and ADP. The conversion of PEP to pyruvate is coupled to a

reaction that produces a detectable colorimetric or fluorometric signal.

Measure the absorbance or fluorescence at the appropriate wavelength using a microplate

reader.

Normalize the PK activity to the protein concentration of each sample. An increase in activity

is expected in Dasa-58-treated cells.[4][5]

Cell Viability Assay (CCK-8)
This assay determines the effect of Dasa-58 on cell proliferation and cytotoxicity.

Materials:
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Cells seeded in a 96-well plate and treated with Dasa-58

Cell Counting Kit-8 (CCK-8) reagent

Procedure:

Following the treatment period, add 10 µL of CCK-8 solution to each well of the 96-well plate.

Incubate the plate for 1-4 hours in the cell culture incubator.

Measure the absorbance at 450 nm using a microplate reader.

The absorbance is directly proportional to the number of viable cells. Calculate the

percentage of cell viability relative to the vehicle-treated control cells.

Western Blotting
This technique is used to analyze the protein levels of PKM2 and downstream signaling

molecules.

Materials:

Treated and control cell lysates

SDS-PAGE gels

Transfer membranes (e.g., PVDF)

Primary antibodies (e.g., anti-PKM2, anti-HIF-1α, anti-phospho-AMPK, anti-TXNIP)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Procedure:

Separate equal amounts of protein from each cell lysate by SDS-PAGE.

Transfer the separated proteins to a PVDF membrane.
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Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour

at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour

at room temperature.

Wash the membrane again and detect the protein bands using a chemiluminescent substrate

and an imaging system.

Use a loading control, such as β-actin or GAPDH, to ensure equal protein loading.
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Caption: Dasa-58 activates PKM2, promoting its active tetrameric form.
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Caption: A typical experimental workflow for using Dasa-58 in vitro.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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